Cas no 2679936-60-6 ((2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid
• CAS No: 2679936-60-6
• MF: C₇H₁₀N₄O₃
• MW: 198.179300785065
• CID: 5644477
• PubChem ID: 165908565
• Update Time: 2025-08-03

(2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid
• EN300-28272166
• 2679936-60-6

• Inchi： 1S/C7H10N4O3/c1-4(12)11-3-5(9-10-8)2-6(11)7(13)14/h5-6H,2-3H2,1H3,(H,13,14)/t5-,6-/m1/s1
• InChI Key： GVDOZTVDWODOLD-PHDIDXHHSA-N
• SMILES： OC([C@H]1C[C@H](CN1C(C)=O)N=[N+]=[N-])=O

Computed Properties

• Exact Mass: 198.07529019g/mol
• Monoisotopic Mass: 198.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 72Ų

Additional information on (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid

(2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid: A Promising Scaffold for Medicinal Chemistry and Bioactive Compound Development

CAS No. 2679936-60-6 represents a unique molecular entity that has garnered significant attention in the field of biomedical research. This compound, specifically (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid, is characterized by its stereospecific configuration and the presence of both an acetyl group and an azide functional group. These structural features are critical for its potential applications in drug discovery, prodrug design, and targeted molecular interactions. Recent studies highlight its role as a versatile building block for the synthesis of complex pharmaceuticals, particularly in the development of antiviral agents and anti-inflammatory compounds.

The chemical structure of (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid consists of a pyrrolidine ring with two stereocenters at positions 2 and 4. The acetyl group at position 1 and the azide group at position 4 contribute to its reactivity and functional versatility. This compound is part of a broader class of azide-containing molecules that are increasingly utilized in click chemistry and bioconjugation technologies. The azide functionality allows for efficient click reactions with alkyne moieties, enabling the rapid assembly of complex molecular architectures.

Recent advancements in synthetic methodologies have improved the scalability and selectivity of (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid synthesis. For instance, the use of enantioselective catalysis has enabled the precise control of stereochemistry, which is essential for biological activity. A 2023 study published in Journal of Medicinal Chemistry demonstrated that stereospecific synthesis of this compound significantly enhanced its antiviral potency against RNA-dependent RNA polymerase (RdRp) targets. This finding underscores the importance of stereochemistry in optimizing therapeutic outcomes.

In the context of drug discovery, (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid serves as a valuable scaffold for the development of prodrugs and targeted therapies. Its azide group can be converted into a variety of functional groups via click chemistry, allowing for the attachment of biologically active moieties. For example, researchers have utilized this compound to create fluorescent probes for imaging applications, leveraging the azide-alkyne cycloaddition reaction to incorporate fluorescent tags into biomolecules.

The application of this compound extends beyond traditional pharmaceuticals. In materials science, its azide functionality has been exploited for the synthesis of photoresponsive polymers and self-assembled monolayers. These materials find applications in nanotechnology and biomedical devices, where precise molecular control is required. A 2022 study in Advanced Materials reported the use of (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid in the fabrication of smart hydrogels capable of responding to environmental stimuli, such as pH or temperature changes.

Recent breakthroughs in computational chemistry have further enhanced the utility of (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid. Machine learning models have been employed to predict its interactions with biological targets, enabling the identification of potential drug-target pairs. For instance, a 2023 study in ACS Chemical Biology used virtual screening to uncover novel antibacterial agents derived from this scaffold. These findings highlight the integration of in silico approaches with experimental validation to accelerate drug development.

The synthetic accessibility of (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid has also been improved through the development of green chemistry protocols. Sustainable methods, such as microwave-assisted synthesis and flow chemistry, have been adopted to reduce energy consumption and waste generation. These approaches align with the growing emphasis on environmentally responsible manufacturing in the pharmaceutical industry.

Despite its promising applications, the biological activity of (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid remains under investigation. Preliminary studies suggest that its azide functionality may exhibit cytotoxic effects at high concentrations, necessitating further exploration of its toxicological profile. Ongoing research aims to optimize its therapeutic window while minimizing potential side effects.

In summary, (2R,4R)-1-acetyl-4-azidopyrrolidine-2-carboxylic acid represents a multifunctional molecule with broad implications in biomedical research. Its unique structural features, combined with recent advances in synthetic and computational methodologies, position it as a key player in the development of next-generation therapeutics and advanced materials. Continued exploration of its properties and applications will likely yield transformative insights in the field of medicinal chemistry.